Cas no 103505-12-0 (2,6-Octadienedioic acid, 2,7-dimethyl-)
103505-12-0 structure
Product Name:2,6-Octadienedioic acid, 2,7-dimethyl-
CAS No:103505-12-0
MF:C10H14O4
MW:198.215763568878
CID:1141386
Update Time:2024-07-27
2,6-Octadienedioic acid, 2,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- 2,6-Octadienedioic acid, 2,7-dimethyl-
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- Inchi: 1S/C10H14O4/c1-7(9(11)12)5-3-4-6-8(2)10(13)14/h5-6H,3-4H2,1-2H3,(H,11,12)(H,13,14)
- InChI Key: SBAPKYXYDFVHKP-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C)=CCCC=C(C)C(O)=O
Computed Properties
- Exact Mass: 198.08922
Experimental Properties
- Density: 1.168±0.06 g/cm3(Predicted)
- Boiling Point: 439.0±45.0 °C(Predicted)
- PSA: 74.6
- pka: 4.58±0.19(Predicted)
2,6-Octadienedioic acid, 2,7-dimethyl- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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